Cas no 125511-26-4 (Alanine, propyl ester)

• Product Name: Alanine, propyl ester
• CAS No: 125511-26-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 103544
• PubChem ID: 13742989
• Update Time: 2025-04-18

Alanine, propyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine, propyl ester
• Alanine, propyl ester (9CI)
• 125511-26-4
• SCHEMBL197006
• PROPYL 2-AMINOPROPANOATE

• Inchi： 1S/C6H13NO2/c1-3-4-9-6(8)5(2)7/h5H,3-4,7H2,1-2H3
• InChI Key： GSMUZACKUHJQDP-UHFFFAOYSA-N
• SMILES： O(C(C(C)N)=O)CCC

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 52.32